(5-Ethyl-imidazol-1-yl)-acetic acid ethyl ester

• Molecular Formula: C9H14N2O2
• Molecular Weight: 182.22 g/mol
• IUPAC Name: ethyl 2-(5-ethylimidazol-1-yl)acetate
• InChI: InChI=1S/C9H14N2O2/c1-3-8-5-10-7-11(8)6-9(12)13-4-2/h5,7H,3-4,6H2,1-2H3
• InChI Key: OQULEMPTVMOCLO-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CN=CN1CC(=O)OCC

Description

(5-Ethyl-imidazol-1-yl)-acetic acid ethyl ester is a useful research compound. Its molecular formula is C9H14N2O2 and its molecular weight is 182.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5.02 g (50 mmol) of 4-ethylimidazole are dissolved in 100 ml THF at rt under nitrogen. 5.9 g (52 mmol) KOtBu is added and the reaction is stirred for 2 h at rt. 6.3 ml (55 mmol) ethyl bromoacetate is added drop wise over a period of 30 min and the resulting mixture is stirred at rt for 2.5 h. 20 ml H2O and 130 ml AcOEt are added, the organic layer is separated and the aq. layer is washed again 2× with 100 ml AcOEt. The combined organic layer is washed with brine, dried over MgSO4 and concentrated in vacuo. The reaction is purified by Flash-chromatography (silica gel, MeOH/methylen chloride) to give (4-ethyl-imidazol-1-yl)-acetic acid ethyl ester and (5-ethyl-imidazol-1-yl)-acetic acid ethyl ester, respectively.